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Compound of Interest

Compound Name: NRX-252262

Cat. No.: B15542618 Get Quote

This document provides essential guidance on the proper disposal procedures for NRX-
252262, a potent enhancer of the interaction between β-Catenin and its cognate E3 ligase,

SCFβ-TrCP. Adherence to these protocols is critical to ensure the safety of laboratory

personnel and to maintain compliance with environmental regulations. This information is

intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle NRX-252262 with

appropriate care. The following is a summary of key safety information.

Identifier Value

CAS Number 2438637-61-5

Molecular Formula C23H17Cl2F3N2O4S

Appearance White solid

Solubility Soluble in DMSO and DMF

Storage

Refrigerated, dry, and dark conditions. Short-

term (days to weeks) at 0-4°C, long-term

(months to years) at -20°C.[1]

Primary Hazard
For research use only, not for human or

veterinary use.[1]
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Personal Protective Equipment (PPE): Always wear appropriate PPE when handling NRX-
252262. This includes, but is not limited to:

Protective gloves

Protective clothing

Eye protection/face protection

Step-by-Step Disposal Protocol
The fundamental principle for the disposal of NRX-252262 is to adhere to all local, state, and

federal regulations.

Consult Institutional Guidelines: Your institution's Environmental Health and Safety (EHS)

department is the primary resource for specific disposal protocols. Always consult with your

EHS office before disposing of any chemical waste.

Waste Segregation:

Solid Waste: Collect un-used or contaminated solid NRX-252262 in a clearly labeled,

sealed container. The label should include the chemical name, CAS number, and any

relevant hazard warnings.

Liquid Waste: Solutions containing NRX-252262 should be collected in a separate,

compatible, and clearly labeled waste container. Do not mix with other incompatible

chemical waste streams.

Decontamination:

Surfaces: Decontaminate any surfaces that may have come into contact with NRX-252262
using a suitable solvent (e.g., ethanol or isopropanol) followed by a thorough wash with

soap and water.

Glassware: Rinse glassware that has contained NRX-252262 multiple times with an

appropriate solvent. The solvent rinsate should be collected as chemical waste.
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Waste Pickup and Disposal: Arrange for the pickup of the chemical waste by your institution's

approved hazardous waste disposal service. Do not dispose of NRX-252262 down the drain

or in regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of NRX-252262.
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NRX-252262 Disposal Workflow
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Caption: Workflow for the safe disposal of NRX-252262.
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Signaling Pathway Context
While not directly related to disposal, understanding the mechanism of action of NRX-252262
can inform its handling as a biologically active compound. NRX-252262 enhances the

interaction between β-Catenin and the E3 ligase SCFβ-TrCP, leading to the ubiquitination and

subsequent degradation of β-Catenin.

NRX-252262 Mechanism of Action
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Caption: Simplified signaling pathway of NRX-252262.

Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific safety and disposal protocols. Always prioritize guidance from your local

Environmental Health and Safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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